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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B3025926

Pericosine A, a fungal metabolite with notable anticancer and odor-neutralizing properties,
requires careful handling and disposal in a laboratory setting.[1][2] While the substance is not
classified as hazardous under the Globally Harmonized System (GHS), adherence to
established laboratory safety protocols is essential to ensure a safe working environment and
responsible environmental stewardship.[3] This guide provides detailed procedures for the
proper disposal of Pericosine A, tailored for researchers, scientists, and drug development
professionals.

Key Chemical and Safety Data

A summary of essential data for Pericosine A is presented below, offering a quick reference for
handling and safety considerations.
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Property

Value

Reference

Chemical Name

(3S,4S,5S,6S)-6-chloro-3,4,5-
trihydroxy-1-cyclohexene-1-

carboxylic acid, methyl ester

[1]

CAS Number 200335-68-8 [1103114]
Molecular Formula CsH11CIOs [1]
Molecular Weight 222.6 g/mol [11[3]
Appearance Solid [3]
Solubility Soluble in Dichloromethane, o

DMSO, Ethanol, Methanol

GHS Classification

Not classified as hazardous

[3]

Hazard Statements

None

[3]

Precautions for Handling

No special measures required
beyond standard laboratory

practices.

[3]

Storage

Store in accordance with
information listed on the
product insert. Keep container
tightly closed.

[3]

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and procedural flow for the safe
disposal of Pericosine A waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Pericosine A waste.
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Step-by-Step Disposal Protocol

While Pericosine A is not classified as a hazardous material, a systematic approach to its
disposal is recommended to maintain safety and compliance with institutional and local
regulations.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety glasses, a lab coat, and gloves,
when handling Pericosine A and its waste.

2. Waste Collection and Segregation:

o Collect all solid waste materials contaminated with Pericosine A (e.g., weighing papers,
contaminated tips, vials) in a designated, clearly labeled waste container.

» Collect aqueous solutions of Pericosine A in a separate, sealed, and labeled container.

» Crucially, do not mix Pericosine A waste with other hazardous waste streams unless
explicitly required by your institution's protocols.

3. Decontamination of Glassware and Surfaces:

e For glassware and non-porous surfaces, wash with a suitable solvent in which Pericosine A
is soluble (e.g., ethanol, methanol) followed by a standard laboratory detergent and water.

» Dispose of the initial solvent rinse as Pericosine A waste.
4. Disposal of Uncontaminated and Decontaminated Materials:
e Once decontaminated, glassware can be washed and reused.

o Solid materials that have been decontaminated can typically be disposed of as regular
laboratory trash.

5. Disposal of Pericosine A Waste:

e For Pure or Concentrated Pericosine A:
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o Treat as chemical waste. Arrange for collection by your institution's Environmental Health
and Safety (EHS) department.

o For Dilute Aqueous Solutions of Pericosine A:

o Although not classified as hazardous, it is best practice to avoid drain disposal for any
research chemical.

o Collect these solutions in a labeled waste container for EHS pickup.

» Consideration for Neutralization: Pericosine A is known to react with organosulfur
compounds to form stable, odorless thioethers.[1][2] While a specific protocol for disposal via
neutralization has not been established, this reactivity suggests that trace amounts might be
deactivated by reaction with a thiol-containing solution. However, this should only be
performed after a thorough risk assessment and with approval from your institution's safety
officer.

6. Final Disposal Steps:

o Ensure all waste containers are securely sealed and properly labeled with the contents
("Pericosine A Waste," concentration, and date).

» Follow your institution's specific procedures for chemical waste pickup and disposal.
e Maintain a record of the disposal in your laboratory notebook or waste log.

By following these procedures, laboratory personnel can manage Pericosine A waste safely
and in accordance with best practices for chemical hygiene and environmental responsibility.
Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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